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Cat. No.: B7822871

D-Galacturonic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Galacturonic acid is a sugar acid derived from the oxidation of D-galactose and is the
primary structural component of pectin, a ubiquitous polysaccharide in the cell walls of
terrestrial plants.[1][2] In its polymeric form, polygalacturonic acid, it plays a crucial role in plant
development and structural integrity.[1] As a monosaccharide, D-galacturonic acid is a key
intermediate in various biological processes and has garnered significant interest in the fields
of biotechnology, food science, and pharmaceutical development. This technical guide provides
an in-depth overview of the chemical and physical properties of D-Galacturonic Acid, detailed
experimental protocols for their determination, and a visualization of its metabolic pathways.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of D-Galacturonic Acid are
summarized in the tables below. These properties are essential for its application in research
and development, influencing its behavior in various chemical and biological systems.
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Table 1: General and Physical Properties of D-

Galacturonic Acid

Property

Value Source(s)

Chemical Formula

CeH1007 [1]

Molar Mass 194.139 g/mol [1]
] ] 159-160 °C (a-form,

Melting Point [1][3]

monohydrate); 166 °C (B-form)
N ] 553.4 °C at 760 mmHg

Boiling Point ) [4115]
(estimated)
White to light yellow crystalline

Appearance [6]
powder

Density 1.748 g/cm3 [5]

ble 2: Solubili | Acidity of D-Gal ic Acid

Property

Value Source(s)

Water Solubility

100 g/L; 295 g/L [4][6]

Solubility in Organic Solvents

Soluble in hot ethanol; slightly
soluble in ethanol; insoluble in

[7]

ether

pKa (Acid Dissociation

Constant)

3.24-351 [4][8]

Table 3: Optical Properties of D-Galacturonic Acid
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Property Value Source(s)

) ] a-form: +98.0° - +50.9° (in
Optical Rotation ([a]D2°) [3]
water)

B-form: +27° - +55.6° (in

water)

[3]

Refractive Index 1.4455 (estimate) [7]

Experimental Protocols

The following sections detail the methodologies for determining the key physical and chemical

properties of D-Galacturonic Acid.

Melting Point Determination

The melting point of D-Galacturonic Acid can be determined using the capillary method with a

melting point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered, dry D-Galacturonic Acid is packed
into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a steady rate of 10-20 °C per minute for an initial
approximate determination.

Observation: For a precise measurement, a fresh sample is heated to about 15-20 °C below
the approximate melting point. The heating rate is then reduced to 1-2 °C per minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the last solid crystal
disappears is recorded as the end of the range.[4][9]
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pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) of D-Galacturonic Acid is determined by potentiometric
titration, which measures the change in pH of a solution upon the addition of a titrant.

Methodology:

» Solution Preparation: A standard solution of D-Galacturonic Acid (e.g., 0.1 M) is prepared in
deionized, carbonate-free water.

 Titration Setup: The solution is placed in a beaker with a magnetic stirrer, and a calibrated
pH electrode is immersed in the solution.

« Titration: A standard solution of a strong base (e.g., 0.1 M NaOH) is added incrementally to
the D-Galacturonic Acid solution.

» Data Collection: The pH of the solution is recorded after each addition of the titrant, allowing
the solution to equilibrate.

e Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.
The pKa is the pH at the half-equivalence point, where half of the acid has been neutralized.
[10][11]

Optical Rotation Measurement

The optical rotation of D-Galacturonic Acid is measured using a polarimeter, which quantifies
the rotation of plane-polarized light by a chiral compound.

Methodology:

» Solution Preparation: A solution of D-Galacturonic Acid of a known concentration (e.g., 1
g/100 mL) is prepared in a suitable solvent, typically water.

» Polarimeter Calibration: The polarimeter is calibrated with the pure solvent to set the zero
point.

e Measurement: The prepared solution is placed in a polarimeter cell of a known path length
(e.g., 1 decimeter).
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o Observation: The angle of rotation of plane-polarized light is measured. The specific rotation
is then calculated using the formula: [a] = a/ (I * ¢), where a is the observed rotation, | is the
path length in decimeters, and c is the concentration in g/mL.[12][13] Due to mutarotation,
the optical rotation will change over time until an equilibrium value is reached.

Solubility Determination

The solubility of D-Galacturonic Acid in various solvents can be determined by the equilibrium
saturation method.

Methodology:

o Sample Preparation: An excess amount of solid D-Galacturonic Acid is added to a known
volume of the solvent (e.g., water, ethanol) in a sealed container.

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
ensure equilibrium is reached (e.g., 24 hours).

o Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.

e Quantification: The concentration of D-Galacturonic Acid in the saturated solution is
determined by a suitable analytical method, such as gravimetric analysis (after solvent
evaporation) or spectroscopy.

o Expression of Results: Solubility is typically expressed in g/L or mg/mL.[14][15]

Metabolic and Degradation Pathways

D-Galacturonic Acid is a key player in the carbon cycle, particularly through its role in the
structure and degradation of pectin. Microorganisms have evolved specific pathways to
catabolize D-Galacturonic Acid.

Fungal Catabolism of D-Galacturonic Acid

In many filamentous fungi, D-Galacturonic Acid is catabolized through a reductive pathway.
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Caption: Fungal catabolic pathway of D-Galacturonic Acid.

Bacterial Degradation of Pectin

Pectinolytic bacteria employ a series of enzymes to break down pectin into smaller
oligogalacturonides and ultimately to D-Galacturonic Acid, which is then catabolized.
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Caption: Bacterial pectin degradation and D-Galacturonic Acid catabolism.

Conclusion

D-Galacturonic Acid is a fundamentally important molecule with diverse properties and
biological roles. A thorough understanding of its chemical and physical characteristics, as
detailed in this guide, is paramount for its effective utilization in scientific research and industrial
applications. The provided experimental protocols offer a standardized approach to verifying
these properties, while the visualized metabolic pathways highlight its significance in microbial
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metabolism. This comprehensive overview serves as a valuable resource for professionals
engaged in the study and application of this versatile sugar acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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